methyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzoate

• IUPAC Name: methyl 2-[(5-ethoxy-2-methyl-1-benzofuran-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C20H19NO5/c1-4-25-13-9-10-17-15(11-13)18(12(2)26-17)19(22)21-16-8-6-5-7-14(16)20(23)24-3/h5-11H,4H2,1-3H3,(H,21,22)
• InChI Key: YYWQYOJHVYGRIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC(=C2C(=O)NC3=CC=CC=C3C(=O)OC)C
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

Benzofuran is a heterocyclic compound that is a fusion of benzene and furan rings. It is a core structure in various biologically active natural and synthetic compounds. The compound you mentioned seems to be a derivative of benzofuran, with additional ethoxy, methyl, and amido functional groups attached to it.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be quite complex due to the presence of multiple functional groups. The InChI code for a similar compound, ethyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate, is 1S/C14H16O4/c1-4-16-10-6-7-12-11(8-10)9(3)13(18-12)14(15)17-5-2/h6-8H,4-5H2,1-3H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For a similar compound, ethyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate, the molecular weight is 248.28.

Scientific Research Applications

Methyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzoate has been used in various scientific research applications. It has been used in studies of the mechanism of action of drugs, as a model compound for drug design and synthesis, and as a substrate for biochemical and physiological studies. It has also been used in the synthesis of other benzofurans, as well as in the synthesis of other organic compounds.

Mechanism of Action

Target of Action

It is known that benzofuran derivatives, which this compound is a part of, have been used in the treatment of various diseases such as cancer or psoriasis . They have also been found to exhibit good antimicrobial activity .

Mode of Action

Benzofuran derivatives are known to interact with various targets in the body, leading to a wide array of biological and pharmacological applications . The substituent on the 4-position of the benzofuran may play a significant role in its antimicrobial activity .

Biochemical Pathways

Benzofuran derivatives are known to have a wide range of biological and pharmacological applications, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives are known to have a wide array of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

Methyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzoate has several advantages for laboratory experiments. It is relatively stable, has a low melting point, and is water soluble. It is also relatively inexpensive and easy to synthesize in the laboratory. However, there are also some limitations to using this compound in laboratory experiments. It is not very soluble in organic solvents, and its solubility in water is low. It is also not very stable in the presence of light and heat.

Future Directions

Future research directions for methyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzoate include further studies of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research should be conducted on the synthesis of the compound, as well as on its stability and solubility. Finally, further research should be conducted on its potential toxicity and side effects.

Synthesis Methods

Methyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzoate can be synthesized from the reaction of 5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid and benzamide. The reaction is carried out in the presence of a base catalyst such as sodium hydroxide or potassium hydroxide. The reaction proceeds in two steps: first, the carboxylic acid is converted to its corresponding anhydride, which is then reacted with benzamide to form this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.